Calcium arsenate
Calcium arsenate
Calcium arsenate is a white powder. Slightly soluble in water. Toxic by inhalation and ingestion. Used as an insecticide and germicide.
Calcium arsenate is a polymer.
Calcium arsenate is a polymer.
Brand Name:
Vulcanchem
CAS No.:
10103-62-5
VCID:
VC21201172
InChI:
InChI=1S/2AsH3O4.3Ca/c2*2-1(3,4)5;;;/h2*(H3,2,3,4,5);;;/q;;3*+2/p-6
SMILES:
[O-][As](=O)([O-])[O-].[O-][As](=O)([O-])[O-].[Ca+2].[Ca+2].[Ca+2]
Molecular Formula:
Ca3(AsO4)2
As2Ca3O8
As2Ca3O8
Molecular Weight:
398.1 g/mol
Calcium arsenate
CAS No.: 10103-62-5
Cat. No.: VC21201172
Molecular Formula: Ca3(AsO4)2
As2Ca3O8
Molecular Weight: 398.1 g/mol
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Specification
| Description | Calcium arsenate is a white powder. Slightly soluble in water. Toxic by inhalation and ingestion. Used as an insecticide and germicide. Calcium arsenate is a polymer. |
|---|---|
| CAS No. | 10103-62-5 |
| Molecular Formula | Ca3(AsO4)2 As2Ca3O8 |
| Molecular Weight | 398.1 g/mol |
| IUPAC Name | tricalcium;diarsorate |
| Standard InChI | InChI=1S/2AsH3O4.3Ca/c2*2-1(3,4)5;;;/h2*(H3,2,3,4,5);;;/q;;3*+2/p-6 |
| Standard InChI Key | RMBBSOLAGVEUSI-UHFFFAOYSA-H |
| Impurities | Commercial calcium arsenate contains 61% calcium arsenate and 9% calcium arsenite and an excess of lime and calcium carbonate. The wettable powder, when made up in aq solution, should contain less than 0.5% of dissolved As2O5, which originates from impurities. |
| SMILES | [O-][As](=O)([O-])[O-].[O-][As](=O)([O-])[O-].[Ca+2].[Ca+2].[Ca+2] |
| Canonical SMILES | [O-][As](=O)([O-])[O-].[O-][As](=O)([O-])[O-].[Ca+2].[Ca+2].[Ca+2] |
| Boiling Point | Decomposes (NIOSH, 2016) No boiling point at normal pressure; decomposes on heating |
| Colorform | White powder Colorless to white solid. |
| Melting Point | 2651 °F (EPA, 1998) Decomposes 1455 °C |
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